2-Amino-4-acetoxy-3,5,14-trihydroxyeicosenoic acid
2-Amino-4-acetoxy-3,5,14-trihydroxyeicosenoic acid
Brand Name:
Vulcanchem
CAS No.:
110231-33-9
VCID:
VC0024797
InChI:
InChI=1S/C22H41NO7/c1-3-4-5-10-13-17(25)14-11-8-6-7-9-12-15-18(26)21(30-16(2)24)20(27)19(23)22(28)29/h12,15,17-21,25-27H,3-11,13-14,23H2,1-2H3,(H,28,29)/b15-12+
SMILES:
CCCCCCC(CCCCCCC=CC(C(C(C(C(=O)O)N)O)OC(=O)C)O)O
Molecular Formula:
C22H41NO7
Molecular Weight:
431.6 g/mol
2-Amino-4-acetoxy-3,5,14-trihydroxyeicosenoic acid
CAS No.: 110231-33-9
Main Products
VCID: VC0024797
Molecular Formula: C22H41NO7
Molecular Weight: 431.6 g/mol
CAS No. | 110231-33-9 |
---|---|
Product Name | 2-Amino-4-acetoxy-3,5,14-trihydroxyeicosenoic acid |
Molecular Formula | C22H41NO7 |
Molecular Weight | 431.6 g/mol |
IUPAC Name | (E)-4-acetyloxy-2-amino-3,5,14-trihydroxyicos-6-enoic acid |
Standard InChI | InChI=1S/C22H41NO7/c1-3-4-5-10-13-17(25)14-11-8-6-7-9-12-15-18(26)21(30-16(2)24)20(27)19(23)22(28)29/h12,15,17-21,25-27H,3-11,13-14,23H2,1-2H3,(H,28,29)/b15-12+ |
Standard InChIKey | OOEOVXMORBPOKC-NTCAYCPXSA-N |
Isomeric SMILES | CCCCCCC(CCCCCC/C=C/C(C(C(C(C(=O)O)N)O)OC(=O)C)O)O |
SMILES | CCCCCCC(CCCCCCC=CC(C(C(C(C(=O)O)N)O)OC(=O)C)O)O |
Canonical SMILES | CCCCCCC(CCCCCCC=CC(C(C(C(C(=O)O)N)O)OC(=O)C)O)O |
Synonyms | 2-amino-4-acetoxy-3,5,14-trihydroxyeicosenoic acid fumifungin |
PubChem Compound | 6444133 |
Last Modified | Nov 11 2021 |
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